Cas no 2680888-89-3 (tert-butyl N-(4-cyano-3-methyl-1,2-thiazol-5-yl)-N-phenylcarbamate)

Tert-butyl N-(4-cyano-3-methyl-1,2-thiazol-5-yl)-N-phenylcarbamate is a specialized carbamate derivative featuring a thiazole core with cyano and methyl substituents. This compound is of interest in organic synthesis and medicinal chemistry due to its versatile reactivity, particularly as a building block for heterocyclic frameworks. The tert-butyl carbamate group enhances stability and facilitates selective deprotection under mild conditions, while the phenyl and thiazole moieties contribute to potential pharmacological activity. Its structural features make it valuable for designing enzyme inhibitors or agrochemical intermediates. The compound’s well-defined reactivity profile and functional group compatibility support its use in targeted synthetic applications.

tert-butyl N-(4-cyano-3-methyl-1,2-thiazol-5-yl)-N-phenylcarbamate structure

2680888-89-3 structure

Product Name:tert-butyl N-(4-cyano-3-methyl-1,2-thiazol-5-yl)-N-phenylcarbamate

CAS No:2680888-89-3

MF:C₁₆H₁₇N₃O₂S

MW:315.390082120895

CID:5637469

PubChem ID:165935053

Update Time:2025-05-20

tert-butyl N-(4-cyano-3-methyl-1,2-thiazol-5-yl)-N-phenylcarbamate Chemical and Physical Properties

Names and Identifiers

- EN300-28293093
- 2680888-89-3
- tert-butyl N-(4-cyano-3-methyl-1,2-thiazol-5-yl)-N-phenylcarbamate
- Inchi： 1S/C16H17N3O2S/c1-11-13(10-17)14(22-18-11)19(12-8-6-5-7-9-12)15(20)21-16(2,3)4/h5-9H,1-4H3
- InChI Key： MZBKDIXEKAMPPS-UHFFFAOYSA-N
- SMILES： S1C(=C(C#N)C(C)=N1)N(C1C=CC=CC=1)C(=O)OC(C)(C)C

Computed Properties

Exact Mass: 315.10414797g/mol
Monoisotopic Mass: 315.10414797g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 22
Rotatable Bond Count: 4
Complexity: 448
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.7
Topological Polar Surface Area: 94.5Å²

tert-butyl N-(4-cyano-3-methyl-1,2-thiazol-5-yl)-N-phenylcarbamate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-28293093-1g	tert-butyl N-(4-cyano-3-methyl-1,2-thiazol-5-yl)-N-phenylcarbamate	2680888-89-3		1g	$800.0	2023-09-08
Enamine	EN300-28293093-5g	tert-butyl N-(4-cyano-3-methyl-1,2-thiazol-5-yl)-N-phenylcarbamate	2680888-89-3		5g	$2318.0	2023-09-08
Enamine	EN300-28293093-10g	tert-butyl N-(4-cyano-3-methyl-1,2-thiazol-5-yl)-N-phenylcarbamate	2680888-89-3		10g	$3438.0	2023-09-08
Enamine	EN300-28293093-0.05g	tert-butyl N-(4-cyano-3-methyl-1,2-thiazol-5-yl)-N-phenylcarbamate	2680888-89-3	95.0%	0.05g	$671.0	2025-03-19
Enamine	EN300-28293093-0.1g	tert-butyl N-(4-cyano-3-methyl-1,2-thiazol-5-yl)-N-phenylcarbamate	2680888-89-3	95.0%	0.1g	$703.0	2025-03-19
Enamine	EN300-28293093-0.25g	tert-butyl N-(4-cyano-3-methyl-1,2-thiazol-5-yl)-N-phenylcarbamate	2680888-89-3	95.0%	0.25g	$735.0	2025-03-19
Enamine	EN300-28293093-0.5g	tert-butyl N-(4-cyano-3-methyl-1,2-thiazol-5-yl)-N-phenylcarbamate	2680888-89-3	95.0%	0.5g	$768.0	2025-03-19
Enamine	EN300-28293093-1.0g	tert-butyl N-(4-cyano-3-methyl-1,2-thiazol-5-yl)-N-phenylcarbamate	2680888-89-3	95.0%	1.0g	$800.0	2025-03-19
Enamine	EN300-28293093-2.5g	tert-butyl N-(4-cyano-3-methyl-1,2-thiazol-5-yl)-N-phenylcarbamate	2680888-89-3	95.0%	2.5g	$1568.0	2025-03-19
Enamine	EN300-28293093-5.0g	tert-butyl N-(4-cyano-3-methyl-1,2-thiazol-5-yl)-N-phenylcarbamate	2680888-89-3	95.0%	5.0g	$2318.0	2025-03-19

tert-butyl N-(4-cyano-3-methyl-1,2-thiazol-5-yl)-N-phenylcarbamate Related Literature

1. Exceptionally high temperature spin crossover in amide-functionalised 2,6-bis(pyrazol-1-yl)pyridine iron(ii) complex revealed by variable temperature Raman spectroscopy and single crystal X-ray diffraction†

Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
2. Evolution and characterization of a benzylguanine-binding RNA aptamer†

J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
3. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imaging

Ghazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
4. Exceptional activity of sub-nm Pt clusters on CdS for photocatalytic hydrogen production: a combined experimental and first-principles study†

Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
5. Emerging investigator series: bacteriophages as nano engineering tools for quality monitoring and pathogen detection in water and wastewater

Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389

Additional information on tert-butyl N-(4-cyano-3-methyl-1,2-thiazol-5-yl)-N-phenylcarbamate

Comprehensive Overview of tert-butyl N-(4-cyano-3-methyl-1,2-thiazol-5-yl)-N-phenylcarbamate (CAS No. 2680888-89-3)

The compound tert-butyl N-(4-cyano-3-methyl-1,2-thiazol-5-yl)-N-phenylcarbamate, identified by its CAS No. 2680888-89-3, is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the thiazole ring, cyano group, and carbamate moiety, make it a versatile intermediate for synthesizing bioactive compounds. Researchers are increasingly interested in this molecule due to its role in developing novel enzyme inhibitors and receptor modulators, aligning with current trends in drug discovery and precision agriculture.

In recent years, the demand for heterocyclic compounds like tert-butyl N-(4-cyano-3-methyl-1,2-thiazol-5-yl)-N-phenylcarbamate has surged, driven by their applications in crop protection and medicinal chemistry. The thiazole core is particularly noteworthy for its presence in FDA-approved drugs, such as antibiotics and antivirals. This compound’s cyano group enhances its reactivity, enabling efficient derivatization for targeted biological activity. Such properties have sparked discussions in scientific forums about its potential in addressing antimicrobial resistance (AMR), a critical global health challenge.

From a synthetic chemistry perspective, CAS No. 2680888-89-3 exemplifies the growing importance of carbamate-protected intermediates in multi-step organic synthesis. The tert-butyloxycarbonyl (Boc) group offers excellent stability under diverse reaction conditions, making it a preferred choice for peptide coupling and protecting group strategies. Laboratories focusing on high-throughput screening (HTS) often explore such building blocks to accelerate the discovery of small-molecule therapeutics.

Environmental and regulatory considerations also play a role in the compound’s appeal. Unlike traditional agrochemicals, derivatives of tert-butyl N-(4-cyano-3-methyl-1,2-thiazol-5-yl)-N-phenylcarbamate are designed for lower environmental persistence while maintaining efficacy. This aligns with the green chemistry movement and the search for sustainable pest control solutions. Analytical techniques like HPLC and LC-MS are commonly employed to characterize its purity and stability, ensuring compliance with industry standards.

Looking ahead, the integration of AI-driven drug design and computational modeling could further unlock the potential of 2680888-89-3. Researchers are leveraging machine learning algorithms to predict its interactions with biological targets, reducing trial-and-error in lab settings. This synergy between experimental and in silico approaches positions the compound as a promising candidate for next-generation biopharmaceuticals and smart agrochemicals.